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Compound of Interest

Compound Name:
N-benzyl-2-fluoro-N-

methylbenzamide

Cat. No.: B261152

Get Quote

CAS Number: 330469-18-6

Prepared by: Gemini, Senior Application Scientist

Introduction
N-benzyl-2-fluoro-N-methylbenzamide is a substituted aromatic amide of increasing interest

within the fields of medicinal chemistry and drug development. Its structural architecture,

featuring a fluorinated benzoyl moiety linked to an N-benzyl-N-methylamine, presents a

compelling scaffold for the design of targeted therapeutics. This guide provides a

comprehensive technical overview of its synthesis, analytical characterization, and potential

applications, with a focus on its emerging role in oncology research. The CAS Number for N-
benzyl-2-fluoro-N-methylbenzamide is 330469-18-6.[1]

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of N-benzyl-2-fluoro-N-
methylbenzamide is fundamental to its application in research and development.
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Property Value Source

Molecular Formula C₁₅H₁₄FNO [1]

Molecular Weight 243.28 g/mol [1]

Appearance
Expected to be a white to off-

white solid

Inferred from related

benzamides

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, chloroform,

and ethyl acetate

Inferred from related

benzamides

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

General laboratory practice

Synthesis of N-benzyl-2-fluoro-N-methylbenzamide
The synthesis of N-benzyl-2-fluoro-N-methylbenzamide is typically achieved through the

nucleophilic acyl substitution of 2-fluorobenzoyl chloride with N-benzylmethylamine. This is a

robust and well-established method for the formation of tertiary amides.

Reaction Scheme
Caption: Synthesis of N-benzyl-2-fluoro-N-methylbenzamide.

Experimental Protocol
This protocol is adapted from established procedures for the synthesis of analogous N-benzyl-

2-halobenzamides.

Materials:

2-Fluorobenzoyl chloride (1.0 eq)

N-Benzylmethylamine (1.05 eq)

Triethylamine (1.5 eq)
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Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve N-benzylmethylamine in anhydrous dichloromethane. Cool the

solution to 0 °C in an ice bath.

Addition of Reagents: To the cooled solution, add triethylamine, followed by the dropwise

addition of a solution of 2-fluorobenzoyl chloride in anhydrous dichloromethane.

Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir

for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until

the starting material is consumed.

Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel

and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution

and brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude product.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexanes as the eluent to afford pure N-benzyl-2-fluoro-N-
methylbenzamide.

Analytical Characterization
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The identity and purity of synthesized N-benzyl-2-fluoro-N-methylbenzamide should be

confirmed by a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic

protons of the 2-fluorobenzoyl and benzyl groups, a singlet for the N-methyl protons, and a

singlet for the benzylic methylene protons. The aromatic region will likely display complex

splitting patterns due to the presence of the fluorine atom and coupling between adjacent

protons.

Predicted ¹H NMR Chemical Shifts (in CDCl₃):

δ 7.1-7.5 ppm (m, 9H): Aromatic protons.

δ 4.6-4.8 ppm (s, 2H): Benzylic (N-CH₂-Ph) protons.

δ 2.9-3.1 ppm (s, 3H): N-methyl (N-CH₃) protons.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the

aromatic carbons (with C-F coupling evident for the carbons of the 2-fluorobenzoyl ring), the

benzylic carbon, and the N-methyl carbon.

Predicted ¹³C NMR Chemical Shifts (in CDCl₃):

δ 165-170 ppm: Carbonyl (C=O) carbon.

δ 115-160 ppm (with C-F coupling): Aromatic carbons.

δ 50-55 ppm: Benzylic (N-CH₂-Ph) carbon.

δ 35-40 ppm: N-methyl (N-CH₃) carbon.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) is expected to show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound (243.28 g/mol ). Key fragmentation
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patterns would likely involve cleavage of the benzylic C-N bond to give a tropylium ion (m/z 91)

and cleavage of the amide bond.

Predicted Key Mass Fragments (m/z):

243: Molecular ion [M]⁺

123: [F-C₆H₄-CO]⁺

121: [C₆H₅-CH₂-NCH₃]⁺

91: [C₆H₅-CH₂]⁺ (tropylium ion)

Purification (Column Chromatography)

Structural Characterization Purity Assessment

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry (EI-MS) HPLC Analysis

Pure N-benzyl-2-fluoro-N-methylbenzamide

Click to download full resolution via product page

Caption: Analytical workflow for N-benzyl-2-fluoro-N-methylbenzamide.

Applications in Drug Development
The N-benzyl-2-fluorobenzamide scaffold has emerged as a promising pharmacophore in the

development of novel therapeutics, particularly in the field of oncology.
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Dual EGFR/HDAC3 Inhibition in Triple-Negative Breast
Cancer
Recent research has identified N-benzyl-2-fluorobenzamide derivatives as potent dual

inhibitors of Epidermal Growth Factor Receptor (EGFR) and Histone Deacetylase 3 (HDAC3).

[2] These two proteins are known to act synergistically in promoting the malignant progression

of triple-negative breast cancer (TNBC), an aggressive subtype with limited treatment options.

[2]

A study published in Bioorganic & Medicinal Chemistry Letters detailed the discovery of a

series of N-benzyl-2-fluorobenzamide derivatives as dual-target inhibitors.[2] One of the lead

compounds from this series demonstrated significant anti-proliferative activity against MDA-

MB-231 human breast cancer cells, induced apoptosis, and inhibited cell migration.[2] In vivo

studies in a mouse model showed that the compound could suppress tumor growth without

significant toxicity.[2]

Molecular modeling studies suggest that the 2-fluorobenzamide moiety of these compounds

chelates with the zinc ion in the active site of HDAC3, while the benzyl group occupies the ATP-

binding pocket of EGFR, accounting for the dual inhibitory activity.[2]

EGFR

Downstream Signaling
(e.g., MAPK, PI3K/Akt)

Cell Proliferation, Survival, and Migration

HDAC3

Chromatin Remodeling and Gene Expression

N-benzyl-2-fluoro-N-methylbenzamide Derivative

Inhibits Inhibits
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Caption: Dual inhibition of EGFR and HDAC3 signaling pathways.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for N-benzyl-2-fluoro-N-
methylbenzamide is not readily available, a hazard assessment can be made based on the

known risks of its precursors and related compounds.

Potential Hazards:

Skin and Eye Irritation: Benzamide derivatives can be irritating to the skin and eyes.

Harmful if Swallowed: The compound may be harmful if ingested.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

Recommended Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.

Handling: Avoid creating dust. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
N-benzyl-2-fluoro-N-methylbenzamide is a valuable molecule for researchers in medicinal

chemistry and drug discovery. Its straightforward synthesis and the demonstrated biological

activity of its derivatives as dual EGFR/HDAC3 inhibitors highlight its potential for the

development of novel anticancer agents, particularly for challenging malignancies like triple-

negative breast cancer. Further investigation into the structure-activity relationships and
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pharmacological properties of this and related compounds is warranted to fully explore their

therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40763846/
https://www.benchchem.com/product/b261152?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1043232-03-6.html
https://pubmed.ncbi.nlm.nih.gov/40763846/
https://pubmed.ncbi.nlm.nih.gov/40763846/
https://pubmed.ncbi.nlm.nih.gov/40763846/
https://www.benchchem.com/product/b261152/docs#an-in-depth-technical-guide-to-n-benzyl-2-fluoro-n-methylbenzamide
https://www.benchchem.com/product/b261152/docs#an-in-depth-technical-guide-to-n-benzyl-2-fluoro-n-methylbenzamide
https://www.benchchem.com/product/b261152/docs#an-in-depth-technical-guide-to-n-benzyl-2-fluoro-n-methylbenzamide
https://www.benchchem.com/product/b261152/docs#an-in-depth-technical-guide-to-n-benzyl-2-fluoro-n-methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b261152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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